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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of NC 2300, also known as VEL-0230. The following procedural guidance is
designed to ensure a safe laboratory environment and proper management of this potent and
selective cysteine cathepsin inhibitor.

~hemical Identificati | | <

Identifier Value
Synonyms VEL-0230

CAS Number 221144-20-3
Molecular Formula C14H24NNaO5
Molecular Weight 309.338

Hazard Statement: The toxicological properties of this substance have not been fully
investigated. It is crucial to handle NC 2300 with care, assuming it may be harmful.

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory to
minimize exposure risk.
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Protection Type Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile rubber).
Skin and Body Protection Impervious clothing, such as a lab coat.

A suitable respirator should be used if ventilation

Respiratory Protection o ]
is inadequate or when handling powders.

**Operational and Handling Plan

Engineering Controls:
o Ensure adequate ventilation in all areas where NC 2300 is handled and stored.

o Areadily accessible safety shower and eyewash station are required in the immediate work

area.
Handling Procedures:

» Review Safety Data Sheet (SDS): Before use, all personnel must review the complete SDS
for VEL-0230 (NC-2300).

o Don PPE: Put on all required personal protective equipment as specified in the table above.
» Weighing and Aliquoting:

o Perform these tasks in a designated area with controlled ventilation, such as a chemical
fume hood, to avoid inhalation of dust or aerosols.

o Use appropriate tools to handle the material and avoid direct contact.
e Solution Preparation:

o When dissolving the compound, add the solvent slowly to the material to prevent
splashing.
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o Ensure the container is properly labeled with the chemical name, concentration, date, and
responsible individual's name.

e General Use:
o Avoid breathing vapors, mist, dust, or gas.
o Prevent contact with eyes, skin, and clothing.

Emergency Procedures

In the event of an exposure or spill, follow these immediate first aid and containment measures.

Exposure Type First Aid Measures

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove
Eye Contact )

contact lenses if present and easy to do. Seek

prompt medical attention.

) Rinse skin immediately with plenty of water.
Skin Contact ] }
Remove contaminated clothing.

) Move the person to fresh air. If breathing is
Inhalation - . . _
difficult, provide oxygen. Seek medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . i . i
Seek immediate medical attention.

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material (e.g., diatomite, universal binders) to contain and clean
up spills of solutions.

Decontaminate: Scrub surfaces and equipment with a suitable solvent like alcohol.
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o Dispose: Collect all contaminated materials in a sealed, labeled container for proper
disposal.

Disposal Plan

Proper disposal of NC 2300 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Handling:

o Contaminated Materials: All disposable materials that have come into contact with NC 2300,
including gloves, pipette tips, and absorbent pads, must be considered hazardous waste.

e Unused Product: Unused or expired NC 2300 should be disposed of as hazardous chemical
waste.

o Containers: Empty containers should be rinsed thoroughly with an appropriate solvent. The
rinsate should be collected and treated as hazardous waste.

Disposal Protocol:

o Collect all waste materials in a designated, properly labeled, and sealed hazardous waste
container.

» Store the waste container in a secure, designated area away from incompatible materials.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's environmental health and safety (EHS) department for specific
guidance.

Experimental Workflow and Safety Integration

The following diagram illustrates the integration of safety and handling procedures throughout a
typical experimental workflow involving NC 2300.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1682202?utm_src=pdf-body
https://www.benchchem.com/product/b1682202?utm_src=pdf-body
https://www.benchchem.com/product/b1682202?utm_src=pdf-body
https://www.benchchem.com/product/b1682202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Pre-Experiment

Review SDS for Spill or Exposure Occurs
NC 2300 (VEL-0230) p p
andatory Step

Don Required PPE:

Goggles, Gloves, Lab Coat Follow First Aid Measures Initiate Spill Response

Experiment

Weighing and Aliquoting
(in Fume Hood)

'

Solution Preparation

'

Conduct Experiment

Post-Experiment

Decontaminate Work Area
and Equipment

v

Segregate and Label
All Waste

'

Proper Disposal of Waste
(Contact EHS)

Click to download full resolution via product page

Caption: Integration of safety protocols into the experimental workflow for handling NC 2300.
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Logical Relationship for Disposal

This diagram outlines the decision-making process for the proper disposal of materials
contaminated with NC 2300.
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Caption: Decision tree for the disposal of NC 2300 contaminated materials.
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[https://www.benchchem.com/product/b1682202#personal-protective-equipment-for-
handling-nc-2300]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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